Cas no 4109-58-4 (Pyridine, 2,2'-azobis-)

Pyridine, 2,2'-azobis-, commonly known as 2,2'-azobis(2-methylpropionitrile) (AIBN) analog, is a high-purity azo compound widely used as a free-radical initiator in polymerization reactions. Its pyridine-based structure enhances solubility in polar organic solvents, making it suitable for specialized applications in polymer synthesis and organic chemistry. The compound decomposes thermally to generate nitrogen and reactive radicals, facilitating controlled initiation at moderate temperatures. Key advantages include consistent decomposition kinetics, high radical yield, and compatibility with a range of monomers. It is particularly valued in research and industrial settings for its reliability in producing well-defined polymers with narrow molecular weight distributions. Proper handling under inert conditions is recommended due to its sensitivity to heat and light.
Pyridine, 2,2'-azobis- structure
Pyridine, 2,2'-azobis- structure
Product Name:Pyridine, 2,2'-azobis-
CAS No:4109-58-4
MF:C10H8N4
MW:184.1973
MDL:MFCD02323240
CID:1512562
PubChem ID:75830
Update Time:2025-05-19

Pyridine, 2,2'-azobis- Chemical and Physical Properties

Names and Identifiers

    • dipyridin-2-yldiazene
    • SureCN2470956
    • 2,2'-azobispyridine
    • SureCN275526
    • 2,2'-diazenediyl-bis-pyridine
    • 2,2-Azopyridine
    • (E)-2,2'-Azodipyridine
    • CTK4F7672
    • trans-2,2'-azopyridine
    • AC1L2PM4
    • ACMC-1CQSR
    • trans-2,2'-azobispyridine
    • Azo-2,2'-dipyridin
    • Di-pyridin-2-yl-diazene
    • (E)-2-(2-pyridylazo)pyridine
    • CTK8E2768
    • (E)-2,2-AZODIPYRIDINE
    • 2,2'-(1E)-1,2-Diazenediylbis[pyridine]
    • 2,2-[(E)-1,2-Diazenediyl]Dipyridine
    • azopyridine
    • Pyridine, 2,2'-(1,2-diazenediyl)bis-
    • bis(2-pyridyl)diazene
    • (Z)-2,2'-Azodipyridine
    • 2,2'-[(E)-1,2-Diazenediyl]Dipyridine
    • 2,2'-diazene-1,2-diyldipyridine
    • Pyridine, 2,2'-azobis-
    • 2,2'-Azopyridine
    • NSC43032
    • Pyridine, 2,2'-azodi-
    • Pyridine,2'-azodi-
    • 2, 2'-Azopyridine
    • Pyridine,2'-azobis-
    • (E)-bis(2-pyridyl)diazene
    • 2-(2-Pyridinyldiazenyl)pyridine
    • 2-[2-(PYRIDIN-2-YL)DIAZEN-1-YL]PYRIDINE
    • 2,2'-Azopyridin
    • A11544
    • DTXSID9062566
    • VJTJVFFICHLTKX-UHFFFAOYSA-N
    • AKOS028110816
    • SCHEMBL275526
    • 1,2-Di(pyridin-2-yl)diazene
    • 2633-03-6
    • 4109-58-4
    • MDL: MFCD02323240
    • Inchi: 1S/C10H8N4/c1-3-7-11-9(5-1)13-14-10-6-2-4-8-12-10/h1-8H/b14-13+
    • InChI Key: VJTJVFFICHLTKX-BUHFOSPRSA-N
    • SMILES: N1=C([H])C([H])=C([H])C([H])=C1/N=N/C1=C([H])C([H])=C([H])C([H])=N1

Computed Properties

  • Exact Mass: 184.074896272g/mol
  • Monoisotopic Mass: 184.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 50.5
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),

Pyridine, 2,2'-azobis- Pricemore >>

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Additional information on Pyridine, 2,2'-azobis-

Pyridine, 2,2'-azobis- (CAS No. 4109-58-4): A Versatile Compound in Modern Chemistry

Pyridine, 2,2'-azobis-, with the CAS No. 4109-58-4, is a specialized organic compound widely recognized for its role in polymerization and radical reactions. This compound, often referred to as 2,2'-azobis(pyridine), belongs to the azo family, which is known for its ability to generate free radicals under specific conditions. Its unique structure and reactivity make it a valuable tool in synthetic chemistry, materials science, and industrial applications.

The Pyridine, 2,2'-azobis- compound is particularly notable for its stability and efficiency as a radical initiator. Researchers and engineers often explore its use in polymer synthesis, where controlled radical generation is critical. The compound's pyridine rings enhance its solubility in polar solvents, making it suitable for a broad range of reaction conditions. This property aligns with the growing demand for eco-friendly solvents and green chemistry practices, a trending topic in modern scientific discourse.

In recent years, the search for sustainable chemical processes has driven interest in compounds like Pyridine, 2,2'-azobis-. Users frequently search for terms such as "azo compounds in polymerization" or "radical initiators for green chemistry," reflecting the compound's relevance in cutting-edge research. Its application extends to advanced material fabrication, including self-healing polymers and stimuli-responsive materials, which are hot topics in nanotechnology and smart material development.

Another area of interest is the compound's potential in photocatalysis. With the rise of renewable energy research, scientists are investigating how Pyridine, 2,2'-azobis- can contribute to light-driven reactions. This aligns with searches like "azo compounds in photocatalysis" or "photoinitiators for organic synthesis," highlighting its versatility beyond traditional uses.

From a safety and handling perspective, Pyridine, 2,2'-azobis- requires careful storage and usage due to its sensitivity to heat and light. However, its low toxicity profile compared to other radical initiators makes it a preferred choice in many laboratories. This aspect is often queried by users searching for "safe azo compounds for research" or "stable radical initiators."

The compound's CAS No. 4109-58-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. This is critical for industries adhering to REACH or GMP standards, where precise chemical identification is mandatory. Searches for "CAS 4109-58-4 suppliers" or "2,2'-azobis(pyridine) specifications" are common among procurement specialists and quality control teams.

In summary, Pyridine, 2,2'-azobis- (CAS No. 4109-58-4) is a multifaceted compound with applications spanning polymer science, material engineering, and green chemistry. Its alignment with contemporary research trends and user search behaviors underscores its importance in both academic and industrial settings. As science advances, this compound is likely to remain a key player in innovative chemical solutions.

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